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Compound of Interest

Compound Name: aniline;oxalic acid

Cat. No.: B15184371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition

characteristics of aniline oxalate. Due to the limited availability of specific experimental data in

peer-reviewed literature, this guide combines known properties with a hypothesized

decomposition pathway based on the thermal behavior of related compounds. It also offers

detailed experimental protocols for researchers wishing to conduct their own thermal analysis

of this compound.

Physicochemical Properties of Aniline Oxalate
Aniline oxalate is an organic salt formed from the reaction of aniline and oxalic acid. A summary

of its key physical properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₈H₁₁NO₄

Molecular Weight 185.18 g/mol

Appearance White crystalline solid

Melting Point 150 °C

Decomposition Temperature 175 °C

Proposed Thermal Decomposition Pathway
While specific thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)

data for aniline oxalate are not readily available in the public domain, a plausible decomposition

pathway can be proposed based on the known thermal behavior of other amine salts and

oxalates. The decomposition is expected to occur in multiple stages.

The proposed decomposition pathway is illustrated in the following diagram:
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Aniline Oxalate
(C₆H₅NH₃)₂C₂O₄

Aniline + Oxalic Acid
(gas/liquid phase)

~150-175°C
(Melting/Initial Decomposition)

Aniline (C₆H₅NH₂)
Carbon Dioxide (CO₂)

Carbon Monoxide (CO)
Water (H₂O)

>175°C
(Decomposition of Oxalic Acid) Further decomposition products

(e.g., nitrogen oxides, aromatic fragments)

Higher Temperatures
(Oxidation/Fragmentation)

Sample Preparation

Thermal Analysis

Data Interpretation

Results

Aniline Oxalate Sample

Weigh 5-10 mg

Place in Alumina Crucible

TGA-DSC Analysis
(10°C/min to 600°C)

TGA-MS Analysis
(Inert Atmosphere)

TGA Curve
(Mass Loss vs. Temp)

DSC Curve
(Heat Flow vs. Temp)

MS Data
(Ion Current vs. Temp)

Decomposition Stages
& Mass Loss (%)

Endothermic/Exothermic
Events & Enthalpy

Identification of
Gaseous Products
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Available at: [https://www.benchchem.com/product/b15184371#thermal-decomposition-
characteristics-of-aniline-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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